3-Ethyl-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
Scientific Research Applications
Anti-Hepatitis B Virus Activity
Compounds structurally related to 3-Ethyl-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, such as N4-β-D-Glycoside Pyrazolo[3,4-d]pyrimidine Derivatives, have been investigated for their anti-Hepatitis B virus activity. These derivatives demonstrate moderate to high activities against HBV, indicating the potential of similar compounds in antiviral research (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).
Flash Vacuum Pyrolysis
Flash vacuum pyrolysis of derivatives, including those related to the tetrahydropyrimidine structure, was studied to understand the reaction products and reactivity. Such research provides insights into the thermal stability and decomposition pathways of these compounds, which is crucial for their potential applications in material science (Yranzo et al., 1998).
Antimicrobial Activity
Derivatives of tetrahydropyrimidine have been synthesized and evaluated for their antimicrobial activity against various bacteria and fungi. This suggests the role of similar structures in the development of new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
Synthesis and Characterization
Research on the synthesis and characterization of dehydroacetic acid derivatives and their complexes provides a foundation for understanding the chemical behavior and properties of similar tetrahydropyrimidine compounds. Such studies are essential for exploring their potential applications in coordination chemistry and material science (Novak et al., 2004).
Novel Synthesis Methods
Innovative synthesis methods for pyrazole-based pyrido[2,3-d]pyrimidine-diones in water represent a "triply green synthesis" approach. This highlights the compound's relevance in sustainable chemistry and the development of environmentally friendly synthesis methodologies (Heravi & Daraie, 2016).
properties
IUPAC Name |
3-ethyl-6-pyrazin-2-yl-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O2/c1-2-14-9(15)5-7(13-10(14)16)8-6-11-3-4-12-8/h3-6H,2H2,1H3,(H,13,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQQJPEITPSTEIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=C(NC1=O)C2=NC=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-6-(pyrazin-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-Methyl-6-[(4-methylphenyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione](/img/structure/B1484310.png)
